Cas no 109949-19-1 (1H-Benzimidazole-2-methanethiol,6-fluoro-)

• Product Name: 1H-Benzimidazole-2-methanethiol,6-fluoro-
• CAS No: 109949-19-1
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 128642
• PubChem ID: 45078160
• Update Time: 2025-04-18

1H-Benzimidazole-2-methanethiol,6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanethiol,6-fluoro-
• 1H-Benzimidazole-2-methanethiol,5-fluoro- (9CI)
• 109949-19-1
• (6-fluoro-1H-benzimidazol-2-yl)methanethiol
• (5-Fluoro-1H-benzo[d]imidazol-2-yl)methanethiol
• 1H-Benzimidazole-2-methanethiol,5-fluoro-(9CI)

• Inchi： 1S/C8H7FN2S/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4H2,(H,10,11)
• InChI Key： PSLGDTHKNBZCGB-UHFFFAOYSA-N
• SMILES： SCC1=NC2C=CC(=CC=2N1)F

Computed Properties

• Exact Mass: 181.02368
• Monoisotopic Mass: 182.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.7A^2

Experimental Properties

• PSA: 25.78
• LogP: 2.13180